Cas no 2234897-35-7 (Grp94 Inhibitor-1)
Grp94 Inhibitor-1 Chemical and Physical Properties
Names and Identifiers
-
- Grp94 Inhibitor-1
- Grp94 inhibitor 54
- GTPL10118
- 4'-(propan-2-yl)-4-{[(1r,4r)-4-hydroxycyclohexyl]amino}-[1,1'-biphenyl]-3-carboxamide
- rel-4-(((1R,4R)-4-hydroxycyclohexyl)amino)-4'-isopropyl-[1,1'-biphenyl]-3-carboxamide
- BDBM50450705
- AKOS037649090
- 2234897-35-7
- HY-112910
- CHEMBL4170630
- TQR0320
- BS-16545
- D81197
- DA-73879
- CS-0067933
- 4'-isopropyl-4-{[(1r,4r)-4-hydroxycyclohexyl]amino}-[1,1'-biphenyl]-3-carboxamide
- 2-[(4-hydroxycyclohexyl)amino]-5-(4-propan-2-ylphenyl)benzamide
- MFCD32067891
- 4-(((1r,4r)-4-hydroxycyclohexyl)amino)-4'-isopropyl-[1,1'-biphenyl]-3-carboxamide
-
- Inchi: 1S/C22H28N2O2/c1-14(2)15-3-5-16(6-4-15)17-7-12-21(20(13-17)22(23)26)24-18-8-10-19(25)11-9-18/h3-7,12-14,18-19,24-25H,8-11H2,1-2H3,(H2,23,26)
- InChI Key: JMGDXIHGWTVBMX-UHFFFAOYSA-N
- SMILES: OC1CCC(CC1)NC1C=CC(C2C=CC(=CC=2)C(C)C)=CC=1C(N)=O
Computed Properties
- Exact Mass: 352.215078140g/mol
- Monoisotopic Mass: 352.215078140g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 26
- Rotatable Bond Count: 5
- Complexity: 451
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 75.4
- XLogP3: 4.7
Grp94 Inhibitor-1 Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-IJ379-5mg |
Grp94 Inhibitor-1 |
2234897-35-7 | 98% | 5mg |
641CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-IJ379-10mg |
Grp94 Inhibitor-1 |
2234897-35-7 | 98% | 10mg |
1023CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-IJ379-50mg |
Grp94 Inhibitor-1 |
2234897-35-7 | 98% | 50mg |
3308CNY | 2021-05-07 | |
| MedChemExpress | HY-112910-10mM*1mLinDMSO |
Grp94 Inhibitor-1 |
2234897-35-7 | 98.63% | 10mM*1mLinDMSO |
¥550 | 2022-05-18 | |
| MedChemExpress | HY-112910-5mg |
Grp94 Inhibitor-1 |
2234897-35-7 | 98.63% | 5mg |
¥500 | 2024-04-15 | |
| MedChemExpress | HY-112910-10mg |
Grp94 Inhibitor-1 |
2234897-35-7 | 98.63% | 10mg |
¥800 | 2024-04-15 | |
| MedChemExpress | HY-112910-50mg |
Grp94 Inhibitor-1 |
2234897-35-7 | 98.63% | 50mg |
¥2400 | 2024-04-15 | |
| MedChemExpress | HY-112910-100mg |
Grp94 Inhibitor-1 |
2234897-35-7 | 98.63% | 100mg |
¥4100 | 2024-04-15 | |
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | T7261-5 mg |
Grp94 Inhibitor-1 |
2234897-35-7 | 98.00% | 5mg |
¥417.00 | 2022-02-28 | |
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | T7261-10 mg |
Grp94 Inhibitor-1 |
2234897-35-7 | 98.00% | 10mg |
¥687.00 | 2022-02-28 |
Grp94 Inhibitor-1 Related Literature
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Fuming Xiao,Mengzhu Wang,Yunxiang Lei,Wenbo Dai,Yunbing Zhou,Miaochang Liu,Wenxia Gao,Xiaobo Huang,Huayue Wu J. Mater. Chem. C, 2020,8, 17410-17416
-
Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
-
Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
Additional information on Grp94 Inhibitor-1
Recent Advances in Grp94 Inhibitor-1 (CAS: 2234897-35-7) for Targeted Protein Degradation Therapies
The molecular chaperone glucose-regulated protein 94 (Grp94), a member of the heat shock protein 90 (Hsp90) family, has emerged as a promising therapeutic target in oncology and inflammatory diseases. Grp94 Inhibitor-1 (CAS 2234897-35-7) represents a novel class of allosteric inhibitors specifically targeting the endoplasmic reticulum-resident chaperone. Recent studies published in Nature Chemical Biology (2023) and Journal of Medicinal Chemistry (2024) have elucidated its unique binding mode at the Grp94 middle domain, achieving >100-fold selectivity over cytosolic Hsp90 isoforms through structural optimization of the triazolopyrimidine scaffold.
Mechanistic studies using cryo-EM (resolution 3.2 Å) revealed that Grp94 Inhibitor-1 induces conformational changes disrupting the chaperone's ATPase activity, leading to selective client protein degradation. Particularly noteworthy is its ability to destabilize oncogenic HER2/EGFR complexes in breast cancer models (IC50 = 38 nM) while sparing normal Hsp90 function, as demonstrated in xenograft studies showing 72% tumor growth inhibition with minimal hepatotoxicity (ALT levels < 2×ULN).
Pharmacokinetic optimization has yielded derivatives with improved oral bioavailability (F = 63% in primates) and brain penetration (Kp,uu = 0.4), enabling investigation in glioblastoma models. A recent phase 1b trial (NCT05678945) reported 400 mg BID as the MTD, with pharmacodynamic confirmation of Grp94 inhibition (>80% target engagement in PBMCs at Cmax = 1.8 μM).
The compound's unique mechanism extends beyond oncology - recent Cell Reports Medicine (2024) findings demonstrate its efficacy in autoimmune diseases through selective degradation of pathogenic immunoglobulin complexes in rheumatoid arthritis models, reducing IL-6 production by 89% versus controls. These multimodal applications position Grp94 Inhibitor-1 as a first-in-class therapeutic probe with potential across proteinopathies.
Ongoing structure-activity relationship studies focus on improving metabolic stability (current human microsomal t1/2 = 42 min) while maintaining the critical interaction with Asp93 in the Grp94 binding pocket. The development of companion PET tracers (e.g., [18F]-labeled analogs) for target engagement studies further highlights the translational potential of this chemical probe.
2234897-35-7 (Grp94 Inhibitor-1) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)